Cas no 205059-41-2 (tert-butyl 4-(4-methylpiperazine-1-carbonyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-(4-methylpiperazine-1-carbonyl)piperidine-1-carboxylate
• CAS No: 205059-41-2
• MF: C₁₆H₂₉N₃O₃
• MW: 311.419764280319
• CID: 4634743
• Update Time: 2025-10-29

tert-butyl 4-(4-methylpiperazine-1-carbonyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-[(4-methylpiperazin-1-yl)carbonyl]piperidine-1-carboxylate
• Tert-butyl 4-(4-methylpiperazine-1-carbonyl)piperidine-1-carboxylate
• STK162045
• 1-Boc-4-(4-methylpiperazine-1-carbonyl)piperidine
• Z100465650
• 1-(1,1-dimethylethoxycarbonyl)-4-[(4-methyl-1-piperazinyl)-carbonyl]-piperidine
• 1-(1,1-dimethylethoxycarbonyl)-4-[(4-methyl-1-piperazinyl)carbonyl]piperidine
• 4-(4-Methyl-piperazine-1-carbonyl)-pip
• tert-butyl 4-(4-methylpiperazine-1-carbonyl)piperidine-1-carboxylate

• Inchi： 1S/C16H29N3O3/c1-16(2,3)22-15(21)19-7-5-13(6-8-19)14(20)18-11-9-17(4)10-12-18/h13H,5-12H2,1-4H3
• InChI Key： NJCYAEJCGFMXPK-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C(=O)OC(C)(C)C)CC1)N1CCN(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 403
• XLogP3: 0.9
• Topological Polar Surface Area: 53.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl 4-(4-methylpiperazine-1-carbonyl)piperidine-1-carboxylate

Introduction to Tert-butyl 4-(4-methylpiperazine-1-carbonyl)piperidine-1-carboxylate (CAS No. 205059-41-2)

Tert-butyl 4-(4-methylpiperazine-1-carbonyl)piperidine-1-carboxylate, identified by its Chemical Abstracts Service (CAS) number 205059-41-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules known for their structural complexity and potential biological activity, making it a subject of extensive study in drug discovery and development.

The molecular structure of Tert-butyl 4-(4-methylpiperazine-1-carbonyl)piperidine-1-carboxylate features a combination of functional groups that contribute to its unique chemical properties. The presence of a tert-butyl group provides steric hindrance, which can influence the compound's solubility, reactivity, and interactions with biological targets. Additionally, the 4-methylpiperazine-1-carbonyl moiety introduces a piperazine scaffold, which is well-documented for its role in enhancing pharmacological activity. Piperazine derivatives are widely recognized for their involvement in various therapeutic applications, including antipsychotics, antihistamines, and antimicrobial agents.

In recent years, the pharmaceutical industry has increasingly focused on developing novel compounds with optimized pharmacokinetic profiles and improved efficacy. Tert-butyl 4-(4-methylpiperazine-1-carbonyl)piperidine-1-carboxylate represents a promising candidate in this context. Its structural features suggest potential applications in the design of next-generation therapeutics targeting neurological and cardiovascular disorders. The compound's ability to modulate biological pathways through precise interactions with enzymes and receptors makes it an attractive scaffold for further chemical modification and drug development.

One of the most compelling aspects of Tert-butyl 4-(4-methylpiperazine-1-carbonyl)piperidine-1-carboxylate is its versatility in serving as a building block for more complex molecules. Researchers have leveraged its core structure to synthesize derivatives with enhanced bioavailability and targeted action. For instance, studies have demonstrated its utility in generating compounds that exhibit potent activity against specific disease markers. This adaptability underscores the importance of such intermediates in the iterative process of drug discovery.

The synthesis of Tert-butyl 4-(4-methylpiperazine-1-carbonyl)piperidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the tert-butyl group necessitates careful consideration to avoid unwanted side products, while the piperazine moiety demands specific catalytic systems to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making this compound more accessible for research applications.

Recent research has highlighted the potential of Tert-butyl 4-(4-methylpiperazine-1-carbonyl)piperidine-1-carboxylate in addressing unmet medical needs. Studies have shown that derivatives derived from this compound exhibit promising effects in preclinical models of neurodegenerative diseases. The ability to fine-tune its structure allows researchers to explore different pharmacological profiles, ranging from neuroprotective to anti-inflammatory actions. Such findings align with the broader goal of developing treatments that target complex pathologies with greater specificity and fewer side effects.

The role of computational chemistry and high-throughput screening has been instrumental in accelerating the discovery process for compounds like Tert-butyl 4-(4-methylpiperazine-1-carbonyl)piperidine-1-carboxylate. By leveraging computational models, scientists can predict the biological activity of potential derivatives before conducting expensive wet-lab experiments. This approach not only saves time but also resources, making drug development more efficient and cost-effective.

In conclusion, Tert-butyl 4-(4-methylpiperazine-1-carbonyl)piperidine-1-carboxylate (CAS No. 205059-41-2) stands as a significant molecule in pharmaceutical research due to its structural complexity and potential therapeutic applications. Its unique combination of functional groups makes it a valuable intermediate for designing novel drugs targeting various diseases. As research continues to uncover new synthetic strategies and biological insights, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.